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Compound of Interest

Compound Name: RU 41656
CAS No.: 134377-22-3
Cat. No.: B1680177
Get Quote
. J

Disclaimer: The following technical guide on RU 41656 is compiled from extremely limited
publicly available information. The primary source of pharmacological data is a single clinical
study. As such, this document represents a summary of sparse data rather than a
comprehensive profile.

Chemical Identity and Properties

RU 41656 is a research chemical with the following identifiers:
e CAS Number: 134377-22-3
e Molecular Formula: C16H20N20S

There is conflicting information regarding the chemical class of RU 41656. The MeSH terms
associated with a clinical trial classify it as an ergoline. However, its molecular formula is not
consistent with the complex tetracyclic structure of ergoline alkaloids. Chemical supplier
databases suggest it belongs to the imidazo[1,2-a]pyrimidine class of compounds, which is
more consistent with the molecular formula. Further definitive structural data is required for
unambiguous classification.
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Table 1: Physicochemical Properties of RU 41656

Property Value Source

Molecular Weight 288.41 g/mol Calculated
PSA 53.56 A2 LookChem
LogP 2.765 LookChem
Boiling Point 483.8°C at 760 mmHg LookChem
Density 1.219 g/cm3 LookChem
Flash Point 246.4°C LookChem

Note: These properties are from a chemical supplier and have not been independently verified
in peer-reviewed literature.

Pharmacological Profile

The known pharmacological activity of RU 41656 is limited to its investigation as a potential
agent to counteract the cognitive and memory-impairing effects of benzodiazepines.

Mechanism of Action

The precise mechanism of action of RU 41656 is currently unknown. The MeSH terms of the
single clinical study suggest a potential interaction with dopamine D2 receptors, however, this
has not been substantiated with binding affinity or functional assay data.[1]

Preclinical Pharmacology

No preclinical in vitro or in vivo data for RU 41656 is publicly available.

Clinical Pharmacology

A single clinical study has been published investigating the effects of RU 41656 on triazolam-
induced memory and cognitive deficits in healthy human volunteers.

Table 2: Summary of Clinical Trial with RU 41656
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Parameter Description

) 3-period, placebo-controlled, double-blind,
Study Design
cross-over study.[1]

Subjects 12 healthy young male volunteers.[1]

1. Placebo?2. Triazolam (0.25 mg, oral)3. RU

Treatment Arms ]
41656 (10 mg, oral) + Triazolam (0.25 mg, oral)

To investigate the potential antagonism of RU
Primary Objective 41656 on memory and attention disturbances

induced by triazolam.[1]

Buschke selective reminding test, Critical Flicker

Fusion (CFF), simple reaction time, tapping,
Key Assessments . _ _ .

arithmetical calculation, visual analogue scale,

side effects questionnaire.[1]

RU 41656 failed to counteract the memory
deficits induced by triazolam under the

Key Findings experimental conditions.[1] Triazolam induced
anterograde amnesia with few sedative effects

at the administered dose.[1]

RU 41656 did not show efficacy in reversing
Conclusion benzodiazepine-induced memory impairment in
this study.[1]

Experimental Protocols

The following outlines the methodologies for the key experiments cited in the clinical trial of RU
41656.

Clinical Trial Protocol for Assessing RU 41656 Efficacy

Objective: To determine if a single oral dose of RU 41656 could antagonize the memory and
attention deficits induced by a single oral dose of triazolam.
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Study Design: A 3-period, placebo-controlled, double-blind, cross-over study. Each of the 12
subjects participated in all three treatment arms with a washout period between each.

Procedure:

» Baseline Measurements: Before drug administration, baseline cognitive and psychomotor
functions were assessed using a battery of tests.

» Drug Administration: Subjects received one of the three treatments (Placebo, Triazolam, or
RU 41656 + Triazolam) orally.

o Post-Dose Assessments: The battery of tests was repeated at 2, 4, and 7 hours after the
intake of RU 41656 (or placebo).

Assessment Battery:

e Buschke Selective Reminding Test: This test assesses verbal learning and memory. A list of
words is presented to the subject. In subsequent trials, only the words the subject failed to
recall in the previous trial are reminded. The subject is asked to recall the entire list each
time. This method allows for the differentiation between short-term and long-term memory
retrieval.

 Critical Flicker Fusion (CFF) Test: This test measures the threshold at which a flickering light
is perceived as a continuous, steady light. It is an indicator of the temporal processing speed
of the central nervous system and can be affected by sedatives.

o Simple Reaction Time: Measures the time taken for a subject to respond to a single stimulus.

o Tapping Test: Assesses fine motor speed by measuring the number of times a subject can
tap a sensor in a given period.

o Arithmetical Calculation Test: Evaluates cognitive functions, specifically concentration and
working memory, through mathematical tasks.

o Visual Analogue Scale (VAS): A subjective measure where subjects rate their feelings or
symptoms (e.g., sedation, anxiety) on a continuous line.
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o Side Effects Questionnaire: A structured form for subjects to report any adverse effects
experienced during the trial.

Visualizations
Experimental Workflow of the RU 41656 Clinical Trial
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Study Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1680177?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scribd.com/document/630089467/Critical-Flicker-Fusion-threshold-test
https://www.benchchem.com/product/b1680177/docs#in-depth-technical-guide-pharmacological-profile-of-ru-41656
https://www.benchchem.com/product/b1680177/docs#in-depth-technical-guide-pharmacological-profile-of-ru-41656
https://www.benchchem.com/product/b1680177/docs#in-depth-technical-guide-pharmacological-profile-of-ru-41656
https://www.benchchem.com/product/b1680177/docs#in-depth-technical-guide-pharmacological-profile-of-ru-41656
https://www.benchchem.com/product/b1680177?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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